Cas no 51098-47-6 (Methyl 2-methylpyrrolidine-2-carboxylate)

Methyl 2-methylpyrrolidine-2-carboxylate structure
51098-47-6 structure
Product Name:Methyl 2-methylpyrrolidine-2-carboxylate
CAS No:51098-47-6
MF:C7H13NO2
MW:143.183622121811
CID:2147175
PubChem ID:13595679
Update Time:2024-03-01

Methyl 2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methylpyrrolidine-2-carboxylate
    • 2-methyl-pyrrolidine-2-carboxylic acid methyl ester
    • CCNBDZFBJCGDIV-UHFFFAOYSA-N
    • NE22873
    • AB76260
    • methyl 2-methyl-2-pyrrolidinecarboxylate
    • Methyl 2-methylpyrrolidine-2-carboxylate
    • MDL: MFCD19217446
    • Inchi: 1S/C7H13NO2/c1-7(6(9)10-2)4-3-5-8-7/h8H,3-5H2,1-2H3
    • InChI Key: CCNBDZFBJCGDIV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C)CCCN1)=O

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 176.4±33.0 °C at 760 mmHg
  • Flash Point: 60.5±25.4 °C
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

Methyl 2-methylpyrrolidine-2-carboxylate Security Information

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